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For Researchers, Scientists, and Drug Development Professionals

Introduction
GSK2945 hydrochloride is a potent and specific antagonist of the nuclear receptor REV-

ERBα. REV-ERBα is a critical component of the circadian clock machinery and plays a

significant role in regulating gene expression involved in metabolism and inflammation. As a

transcriptional repressor, REV-ERBα's activity is modulated by heme, its natural ligand.

GSK2945 hydrochloride offers a valuable tool for investigating the physiological and

pathophysiological roles of REV-ERBα. These application notes provide detailed protocols for

the in vitro characterization of GSK2945 hydrochloride, including methods to assess its

potency, effects on target gene expression, and potential cytotoxicity.

Mechanism of Action
GSK2945 acts by inhibiting the transcriptional repressor activity of REV-ERBα. By binding to

REV-ERBα, GSK2945 prevents the recruitment of the nuclear receptor co-repressor (NCoR),

leading to the de-repression of REV-ERBα target genes. Key target genes that are upregulated

upon treatment with GSK2945 include Bmal1, a core component of the positive limb of the

circadian clock, and Cyp7a1, the rate-limiting enzyme in bile acid synthesis.
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Data Presentation
Quantitative Data Summary for GSK2945 Hydrochloride

Assay Type
Target/Repo
rter

Cell
Line/Syste
m

Parameter Value (µM) Reference

REV-ERBα

Antagonist

Assay

human REV-

ERBα
- EC50 20.8 [1]

REV-ERBα

Antagonist

Assay

mouse Rev-

erbα
- EC50 21.5 [1]

Bmal1

Luciferase

Reporter

Assay

Bmal1

promoter
- EC50 2.05 [1][2]

Signaling Pathway and Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.benchchem.com/product/b10819742/docs?utm_src=pdf-body#application-notes-and-protocols-for-gsk2945-hydrochloride-in-vitro-assays
https://www.medchemexpress.com/gsk2945.html
https://www.medchemexpress.com/gsk2945.html
https://www.medchemexpress.com/gsk2945.html
https://www.targetmol.com/compound/GSK2945%20hydrochloride%20(1438071-12-5%20free%20base)
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10819742?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nucleus

GSK2945 HCl

REV-ERBα

antagonizes

Transcription
Activation

leads to

NCoR

recruits

Transcription
RepressionRORE

binds to

Target Genes
(e.g., Bmal1, Cyp7a1)

regulates

Click to download full resolution via product page

Caption: REV-ERBα signaling pathway and the antagonistic action of GSK2945
hydrochloride.
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Caption: General experimental workflow for the in vitro characterization of GSK2945
hydrochloride.

Experimental Protocols
Bmal1-Luciferase Reporter Assay
This assay is designed to quantify the antagonist activity of GSK2945 hydrochloride on REV-

ERBα by measuring the expression of a luciferase reporter gene driven by the Bmal1 promoter.

Materials:

HEK293T cells

DMEM with 10% FBS and 1% Penicillin-Streptomycin

Bmal1 promoter-luciferase reporter plasmid

REV-ERBα expression plasmid

Renilla luciferase control plasmid
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Transfection reagent (e.g., Lipofectamine 2000)

GSK2945 hydrochloride

Dual-luciferase reporter assay system

96-well white, clear-bottom plates

Luminometer

Protocol:

Cell Seeding: Seed HEK293T cells in 96-well plates at a density of 2 x 10^4 cells per well in

100 µL of complete medium. Incubate overnight at 37°C in a 5% CO2 incubator.

Transfection:

For each well, prepare a DNA mix containing the Bmal1-luciferase reporter, REV-ERBα

expression plasmid, and Renilla control plasmid.

Dilute the DNA and transfection reagent in serum-free medium according to the

manufacturer's instructions.

Incubate the DNA-transfection reagent complex at room temperature for 20 minutes.

Add the complex to the cells and incubate for 24 hours.

Compound Treatment:

Prepare a serial dilution of GSK2945 hydrochloride in the appropriate vehicle (e.g.,

DMSO).

Replace the transfection medium with fresh medium containing the different

concentrations of GSK2945 hydrochloride. Include a vehicle-only control.

Incubate for 24 hours.

Luciferase Assay:
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Remove the medium and lyse the cells using the passive lysis buffer provided with the

dual-luciferase assay kit.

Measure firefly and Renilla luciferase activities sequentially in a luminometer according to

the manufacturer's protocol.

Data Analysis:

Normalize the firefly luciferase activity to the Renilla luciferase activity for each well.

Plot the normalized luciferase activity against the log concentration of GSK2945
hydrochloride to determine the EC50 value.

Quantitative PCR (qPCR) for Target Gene Expression
This protocol is used to measure the effect of GSK2945 hydrochloride on the mRNA levels of

REV-ERBα target genes, such as Cyp7a1.

Materials:

HepG2 cells or primary hepatocytes

Appropriate cell culture medium

GSK2945 hydrochloride

RNA extraction kit

cDNA synthesis kit

qPCR master mix (e.g., SYBR Green)

qPCR primers for target genes (e.g., CYP7A1) and a housekeeping gene (e.g., GAPDH)

qPCR instrument

Primer Sequences:

Human CYP7A1 Forward: 5'-CAAGCAAACACCATTCCAGCGAC-3'[3]
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Human CYP7A1 Reverse: 5'-ATAGGATTGCCTTCCAAGCTGAC-3'[3]

Human GAPDH Forward: 5'-GTCTCCTCTGACTTCAACAGCG-3'

Human GAPDH Reverse: 5'-ACCACCCTGTTGCTGTAGCCAA-3'

Protocol:

Cell Culture and Treatment:

Seed HepG2 cells in 6-well plates and grow to 70-80% confluency.

Treat the cells with various concentrations of GSK2945 hydrochloride (e.g., 20 µM) or

vehicle for 12-24 hours.[1][2]

RNA Extraction:

Harvest the cells and extract total RNA using a commercial RNA extraction kit according to

the manufacturer's instructions.

Quantify the RNA concentration and assess its purity.

cDNA Synthesis:

Synthesize cDNA from 1 µg of total RNA using a cDNA synthesis kit.

qPCR:

Prepare the qPCR reaction mix containing the cDNA template, primers, and qPCR master

mix.

Perform the qPCR reaction using a standard thermal cycling program (e.g., initial

denaturation at 95°C for 10 min, followed by 40 cycles of 95°C for 15 sec and 60°C for 1

min).[3]

Data Analysis:
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Calculate the relative expression of the target genes using the ΔΔCt method, normalizing

to the housekeeping gene expression.

Western Blot for REV-ERBα Protein Levels
This protocol describes the detection of REV-ERBα protein levels in cell lysates by Western

blotting.

Materials:

Cells of interest (e.g., HepG2)

GSK2945 hydrochloride

RIPA lysis buffer with protease and phosphatase inhibitors

BCA protein assay kit

SDS-PAGE gels

PVDF membrane

Blocking buffer (e.g., 5% non-fat dry milk in TBST)

Primary antibody against REV-ERBα

Primary antibody against a loading control (e.g., β-actin or GAPDH)

HRP-conjugated secondary antibody

Chemiluminescent substrate

Imaging system

Protocol:

Cell Lysis and Protein Quantification:

Treat cells with GSK2945 hydrochloride as described in the qPCR protocol.
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Wash cells with ice-cold PBS and lyse them with RIPA buffer.

Centrifuge the lysates to pellet cell debris and collect the supernatant.

Determine the protein concentration of the lysates using a BCA assay.

SDS-PAGE and Protein Transfer:

Denature 20-30 µg of protein per sample by boiling in Laemmli buffer.

Separate the proteins by SDS-PAGE.

Transfer the separated proteins to a PVDF membrane.

Immunoblotting:

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with the primary antibody against REV-ERBα overnight at 4°C.

Wash the membrane with TBST and then incubate with the HRP-conjugated secondary

antibody for 1 hour at room temperature.

Wash the membrane again with TBST.

Detection:

Incubate the membrane with a chemiluminescent substrate.

Visualize the protein bands using an imaging system.

Strip the membrane and re-probe with a loading control antibody to ensure equal protein

loading.

Cell Viability (MTT) Assay
This assay is used to assess the cytotoxicity of GSK2945 hydrochloride.

Materials:
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Cell line of interest

Complete cell culture medium

GSK2945 hydrochloride

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., DMSO or 0.04 N HCl in isopropanol)

96-well plates

Microplate reader

Protocol:

Cell Seeding: Seed cells in a 96-well plate at an appropriate density and allow them to attach

overnight.

Compound Treatment: Treat the cells with a serial dilution of GSK2945 hydrochloride for

24-72 hours. Include a vehicle control and a positive control for cytotoxicity.

MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C,

allowing viable cells to metabolize the MTT into formazan crystals.[4]

Solubilization: Remove the medium and add 100 µL of solubilization solution to each well to

dissolve the formazan crystals.[4]

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control

cells. Plot the cell viability against the log concentration of GSK2945 hydrochloride to

determine the IC50 for cytotoxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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